Cas no 2228234-18-0 ([4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine)
[4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine Chemical and Physical Properties
Names and Identifiers
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- 2228234-18-0
- EN300-1959202
- [4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine
- [4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine
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- Inchi: 1S/C16H19F2NO/c1-11-12-4-2-3-5-13(12)20-14(11)15(10-19)6-8-16(17,18)9-7-15/h2-5H,6-10,19H2,1H3
- InChI Key: UPSFARQKNTWYBT-UHFFFAOYSA-N
- SMILES: FC1(CCC(CN)(C2=C(C)C3C=CC=CC=3O2)CC1)F
Computed Properties
- Exact Mass: 279.14347055g/mol
- Monoisotopic Mass: 279.14347055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 39.2Ų
[4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959202-0.05g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 0.05g |
$1682.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-0.1g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 0.1g |
$1761.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-0.25g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 0.25g |
$1841.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-0.5g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 0.5g |
$1922.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-1.0g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 1g |
$2002.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-2.5g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 2.5g |
$3925.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-5.0g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 5g |
$5807.0 | 2023-05-31 | ||
| Enamine | EN300-1959202-10.0g |
[4,4-difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine |
2228234-18-0 | 10g |
$8611.0 | 2023-05-31 |
[4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on [4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine
Compound CAS No 2228234-18-0: [4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine
[4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine is a complex organic compound with the CAS registry number 2228234-18-0. This compound belongs to the class of heterocyclic amines and contains a benzofuran moiety, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of the benzofuran group suggests potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
The structure of this compound is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position and a methanamine group at the 1-position. The benzofuran moiety is attached to the cyclohexane ring through its 3-methyl substituent. This unique combination of functional groups makes the compound highly versatile and potentially useful in designing new drugs or advanced materials.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and stability. The two fluorine atoms in this compound could play a critical role in modulating its physicochemical properties, making it an attractive candidate for further research in medicinal chemistry.
The benzofuran moiety is known for its aromaticity and potential biological activity. In this compound, the 3-methyl substitution on the benzofuran ring may influence its electronic properties and reactivity. This makes the compound a promising candidate for exploring new synthetic pathways or as a building block in organic synthesis.
From an application standpoint, this compound could be utilized in the development of new drug candidates targeting various therapeutic areas. For instance, its structure could be modified to interact with specific biological targets such as enzymes or receptors, potentially leading to novel treatments for diseases like cancer or neurodegenerative disorders.
In terms of synthesis, the preparation of this compound likely involves multi-step organic reactions, including coupling reactions, oxidation steps, and possibly fluorination processes. The synthesis pathway would need to be optimized to ensure high yield and purity, which are critical for both academic research and industrial applications.
Moreover, computational studies using techniques like molecular docking or quantum mechanics could provide insights into the binding interactions of this compound with biological targets. Such studies are essential for understanding its potential therapeutic effects and toxicity profile.
In conclusion, [4,4-Difluoro-1-(3-methyl-1-benzofuran-2-yl)cyclohexyl]methanamine (CAS No: 2228234-18-0) represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological potential, making it a valuable subject for further research and development.
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